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Compound of Interest

Compound Name: Solvent yellow 124

Cat. No.: B1294874 Get Quote

Technical Support Center: Solvent Yellow 124
Analysis
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Solvent Yellow 124.

Frequently Asked Questions (FAQs)
Q1: What is Solvent Yellow 124 and what are its primary applications?

A1: Solvent Yellow 124 is a yellow azo dye used primarily as a fuel marker in the European

Union to distinguish between high-tax motor diesel fuel and lower-taxed heating oil.[1][2] Its

chemical name is N-Ethyl-N-[2-[1-(2-methylpropoxy)ethoxy]ethyl]-4-phenyldiazenylaniline.[1]

Due to its specific properties, it is also used in analytical chemistry as a marker dye in

techniques like High-Performance Liquid Chromatography (HPLC).[2]

Q2: What is the principle behind the detection of Solvent Yellow 124 in fuel?

A2: Solvent Yellow 124 is soluble in nonpolar solvents like diesel. It can be easily hydrolyzed

with acids, which splits off an acetal group. This reaction makes the molecule water-soluble

and it changes color to red in an acidic pH, similar to the dye methyl orange.[1][3] This color

change allows for rapid detection in fuel samples at levels as low as 0.3 ppm.[1]
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Q3: Are there certified reference materials available for Solvent Yellow 124?

A3: Yes, certified reference materials (CRMs) for Solvent Yellow 124 are available. For

example, ERM-AC316a is a commercially available CRM with a certified purity value.[4]

Analytical standards for Solvent Yellow 124 can also be purchased from suppliers like Sigma-

Aldrich, which are suitable for use in HPLC and other analytical techniques.

Troubleshooting Guide
Chromatography Issues
Q4: I am observing peak doubling for all peaks in my HPLC chromatogram. What could be the

cause?

A4: If all peaks in your chromatogram are showing doubling or shoulders, the issue likely

originates before the separation in the column. Potential causes include a clogged inline filter, a

contaminated pre-column, a void at the column head, or a clogged inlet frit.[5]

Troubleshooting Workflow:
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Peak Doubling Observed for All Peaks

Check & Clean/Replace Column Inlet Frit

Check & Clean/Replace Pre-column

If problem persists

Problem Resolved

If problem is resolvedInspect for Void at Column Head

If problem persists

If problem is resolved

Temporarily Invert Column Flow

If void suspected

If problem is resolved
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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